Cas no 67859-75-0 (Silane,diethoxymethyloctadecyl-)

• Product Name: Silane,diethoxymethyloctadecyl-
• CAS No: 67859-75-0
• MF: C₂₃H₅₀O₂Si
• MW: 386.727408885956
• MDL: MFCD00026674
• CID: 504429
• PubChem ID: 105838
• Update Time: 2025-06-24

Silane,diethoxymethyloctadecyl- Chemical and Physical Properties

Names and Identifiers

• Silane,diethoxymethyloctadecyl-
• n-OCTADECYLMETHYLDIETHOXYSILANE
• diethoxymethyloctadecyl-silan
• DIETHOXYMETHYLOCTADECYLSILANE
• METHYL-N-OCTADECYLDIETHOXYSILANE
• METHYLOCTADECYLDIETHOXYSILANE
• nisomer
• n-Octadecylmethyldiethoxysilanen isomer
• Octadecylmethyldiethoxysilane
• EINECS 267-423-2
• methyloctadecyl-diethoxysilane
• Diethoxy(methyl)octadecylsilane #
• CS-0454877
• DJVQMRRXRRBRIH-UHFFFAOYSA-N
• diethoxy-methyl-octadecylsilane
• DTXSID40867634
• 67859-75-0
• ?N-OCTADECYLMETHYLDIETHOXYSILANE
• FT-0641145
• Ctadecylmethyldiethoxysilane
• N-Ctadecylmethyldiethoxysilane
• MFCD00026674
• diethoxy(methyl)(octadecyl)silane
• SCHEMBL232731
• n-Octadecylmethyldiethoxysilane>92% n isomer
• AKOS015916031
• Silane, diethoxymethyloctadecyl-
• A11409
• DB-055071
• 6MWP7CXD5B

• MDL： MFCD00026674
• Inchi： 1S/C23H50O2Si/c1-5-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-26(4,24-6-2)25-7-3/h5-23H2,1-4H3
• InChI Key： DJVQMRRXRRBRIH-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCCCCCCCCCCCCCCCC)(OCC)OCC

Computed Properties

• Exact Mass: 386.35800
• Monoisotopic Mass: 386.358
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 21
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.849 g/mL at 25 °C(lit.)
• Melting Point: 20℃
• Boiling Point: 197℃
• Flash Point: >230 °F
• Refractive Index: n20/D 1.444(lit.)
• PSA: 18.46000
• LogP: 8.39290
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Silane,diethoxymethyloctadecyl- Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Organic Metal Reagents